Cas no 477569-62-3 (N-2-(1,3-benzothiazol-2-yl)phenyl-5-chlorothiophene-2-carboxamide)

• Product Name: N-2-(1,3-benzothiazol-2-yl)phenyl-5-chlorothiophene-2-carboxamide
• CAS No: 477569-62-3
• MF: C₁₈H₁₁ClN₂OS₂
• MW: 370.875740289688
• CID: 5975844
• PubChem ID: 7126146
• Update Time: 2025-05-20

N-2-(1,3-benzothiazol-2-yl)phenyl-5-chlorothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1,3-benzothiazol-2-yl)phenyl-5-chlorothiophene-2-carboxamide
• 477569-62-3
• N-[2-(1,3-benzothiazol-2-yl)phenyl]-5-chlorothiophene-2-carboxamide
• F0882-1042
• N-(2-(benzo[d]thiazol-2-yl)phenyl)-5-chlorothiophene-2-carboxamide
• AKOS008503822

• Inchi： 1S/C18H11ClN2OS2/c19-16-10-9-15(23-16)17(22)20-12-6-2-1-5-11(12)18-21-13-7-3-4-8-14(13)24-18/h1-10H,(H,20,22)
• InChI Key： SESFXOCDUAVFRO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(NC2=CC=CC=C2C2=NC3C=CC=CC=3S2)=O)S1

Computed Properties

• Exact Mass: 370.0001330g/mol
• Monoisotopic Mass: 370.0001330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 98.5Ų

Additional information on N-2-(1,3-benzothiazol-2-yl)phenyl-5-chlorothiophene-2-carboxamide

N-2-(1,3-Benzothiazol-2-yl)phenyl-5-chlorothiophene-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 477569-62-3, commonly referred to as N-2-(1,3-benzothiazol-2-yl)phenyl-5-chlorothiophene-2-carboxamide, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzothiazole moiety with a thiophene ring and a carboxamide group. The benzothiazole component is known for its aromatic stability and electronic properties, while the thiophene ring contributes to the compound's ability to participate in various chemical reactions and interactions.

Recent studies have highlighted the potential of N-2-(1,3-benzothiazol-2-yl)phenyl-5-chlorothiophene-2-carboxamide in the field of materials science, particularly in the development of advanced materials for electronic applications. The compound's ability to form stable complexes with metal ions has been explored in the context of creating novel materials for sensors and electronic devices. Researchers have found that the benzothiazole-thiophene system exhibits excellent electron transport properties, making it a promising candidate for use in organic semiconductors.

In addition to its electronic applications, this compound has also been studied for its potential in medicinal chemistry. The carboxamide group present in the molecule is known to play a crucial role in bioavailability and pharmacokinetics, making it a valuable component in drug design. Recent research has focused on the compound's ability to inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. The benzothiazole-thiophene system has shown promising results in vitro, suggesting that it could be developed into a therapeutic agent.

The synthesis of N-2-(1,3-benzothiazol-2-yl)phenyl-5-chlorothiophene-2-carboxamide involves a multi-step process that requires precise control over reaction conditions. The key steps include the preparation of the benzothiazole derivative and the subsequent coupling reaction with the thiophene ring. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both academic and industrial applications.

One of the most exciting developments involving this compound is its use in nanotechnology. The benzothiazole-thiophene system has been found to self-assemble into nanostructures under specific conditions, which could have applications in drug delivery systems and nanoelectronics. These findings have opened up new avenues for research into the compound's potential uses in biotechnology and materials science.

Furthermore, recent advancements in computational chemistry have allowed researchers to model the electronic properties of N-2-(1,3-benzothiazol-2-yl)phenyl-5-chlorothiophene-2-carboxamide with unprecedented accuracy. These models have provided insights into the compound's reactivity and stability under various conditions, paving the way for its use in catalysis and other industrial processes.

In conclusion, N-2-(1,3-benzothiazol-2-yphenyl)-5-chloro-thiophene-carboxamide (CAS No. 477569) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and properties make it an invaluable tool for researchers working in fields such as materials science, medicinal chemistry, and nanotechnology. As ongoing research continues to uncover new uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.